4-(Pyrrolidine-1-sulfonyl)benzaldehyde
Overview
Description
4-(Pyrrolidine-1-sulfonyl)benzaldehyde, also known as PSB-603, is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a small molecule inhibitor of the protein tyrosine phosphatase 1B (PTP1B), which plays a crucial role in the regulation of insulin signaling and glucose homeostasis.
Mechanism of Action
4-(Pyrrolidine-1-sulfonyl)benzaldehyde works by inhibiting the activity of PTP1B, which is a negative regulator of insulin signaling. PTP1B dephosphorylates and inactivates the insulin receptor and other key signaling molecules in the insulin signaling pathway, leading to insulin resistance and impaired glucose homeostasis. By inhibiting PTP1B, 4-(Pyrrolidine-1-sulfonyl)benzaldehyde enhances insulin signaling and improves glucose uptake and utilization in peripheral tissues such as muscle and adipose tissue.
Biochemical and Physiological Effects:
4-(Pyrrolidine-1-sulfonyl)benzaldehyde has been shown to improve insulin sensitivity and glucose tolerance in animal models of diabetes and obesity. It has also been shown to reduce body weight and adiposity in obese mice. 4-(Pyrrolidine-1-sulfonyl)benzaldehyde has been shown to enhance insulin signaling in peripheral tissues such as muscle and adipose tissue, leading to increased glucose uptake and utilization. 4-(Pyrrolidine-1-sulfonyl)benzaldehyde has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
4-(Pyrrolidine-1-sulfonyl)benzaldehyde is a potent and selective inhibitor of PTP1B, and its effects on insulin signaling and glucose homeostasis have been well characterized in animal models. However, 4-(Pyrrolidine-1-sulfonyl)benzaldehyde has limited solubility in aqueous solutions, which can make it difficult to use in certain experimental settings. 4-(Pyrrolidine-1-sulfonyl)benzaldehyde also has a relatively short half-life in vivo, which can limit its effectiveness as a therapeutic agent.
Future Directions
Future research on 4-(Pyrrolidine-1-sulfonyl)benzaldehyde could focus on developing more potent and selective inhibitors of PTP1B with improved pharmacokinetic properties. 4-(Pyrrolidine-1-sulfonyl)benzaldehyde could also be studied in combination with other drugs or therapies for the treatment of type 2 diabetes, obesity, and cancer. The role of PTP1B in other physiological processes and diseases could also be explored, to identify new therapeutic targets for 4-(Pyrrolidine-1-sulfonyl)benzaldehyde and related compounds.
Scientific Research Applications
4-(Pyrrolidine-1-sulfonyl)benzaldehyde has been studied extensively for its potential therapeutic applications in the treatment of type 2 diabetes and obesity. PTP1B is a negative regulator of insulin signaling, and its inhibition by 4-(Pyrrolidine-1-sulfonyl)benzaldehyde has been shown to improve insulin sensitivity and glucose tolerance in animal models of diabetes and obesity. 4-(Pyrrolidine-1-sulfonyl)benzaldehyde has also been studied for its potential anti-cancer properties, as PTP1B is overexpressed in many types of cancer cells and is involved in the regulation of cell proliferation and survival.
properties
IUPAC Name |
4-pyrrolidin-1-ylsulfonylbenzaldehyde | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO3S/c13-9-10-3-5-11(6-4-10)16(14,15)12-7-1-2-8-12/h3-6,9H,1-2,7-8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUPJAARWSKKWBR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801284073 | |
Record name | 4-(1-Pyrrolidinylsulfonyl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801284073 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
77547-11-6 | |
Record name | 4-(1-Pyrrolidinylsulfonyl)benzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=77547-11-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(1-Pyrrolidinylsulfonyl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801284073 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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